Cas no 5337-68-8 (1,2-Dithiolane,4-methyl-)

• Product Name: 1,2-Dithiolane,4-methyl-
• CAS No: 5337-68-8
• MF: C₄H₈S₂
• MW: 120.236318588257
• CID: 380732
• PubChem ID: 219461
• Update Time: 2025-04-19

1,2-Dithiolane,4-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,2-Dithiolane,4-methyl-
• 1,2-Dithiolane, 4-methyl
• 4-METHYL-1,2-DITHIOLANE
• SCHEMBL1981828
• NSC817
• NSC-817
• SPC6JQ49RC
• 1,2-Dithiolane, 4-methyl-
• DTXSID60968011
• 5337-68-8
• DAOKINZLHVIYQX-UHFFFAOYSA-N

• Inchi： 1S/C4H8S2/c1-4-2-5-6-3-4/h4H,2-3H2,1H3
• InChI Key： DAOKINZLHVIYQX-UHFFFAOYSA-N
• SMILES： S1CC(C)CS1

Computed Properties

• Exact Mass: 120.00700
• Monoisotopic Mass: 120.006742
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 38.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 50.6

Experimental Properties

• Density: 1.116
• Boiling Point: 159.5°C at 760 mmHg
• Flash Point: 77.3°C
• Refractive Index: 1.561
• PSA: 50.60000
• LogP: 2.01750

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dithiolanes 1,2-dithiolanes